![molecular formula C16H18N2O2S B4960823 N-(4-isopropylphenyl)-N'-(2-thienylmethyl)ethanediamide CAS No. 6178-05-8](/img/structure/B4960823.png)
N-(4-isopropylphenyl)-N'-(2-thienylmethyl)ethanediamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(4-isopropylphenyl)-N'-(2-thienylmethyl)ethanediamide, also known as ITM, is a chemical compound that has been studied extensively for its potential applications in scientific research. ITM is a member of the class of compounds known as cannabinoids, which are known to have a wide range of biological effects.
Mechanism of Action
The mechanism of action of N-(4-isopropylphenyl)-N'-(2-thienylmethyl)ethanediamide is not fully understood, but it is thought to interact with the endocannabinoid system in the body. The endocannabinoid system is a complex network of receptors and signaling molecules that is involved in a wide range of physiological processes, including pain sensation, mood regulation, and immune function.
Biochemical and Physiological Effects
This compound has been shown to have a wide range of biochemical and physiological effects. Some of the effects that have been observed in animal studies include reduced inflammation, reduced pain sensation, and reduced tumor growth. This compound has also been shown to have neuroprotective effects, which may make it useful in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.
Advantages and Limitations for Lab Experiments
One of the advantages of using N-(4-isopropylphenyl)-N'-(2-thienylmethyl)ethanediamide in lab experiments is that it has been extensively studied and its effects are well understood. This makes it a useful tool for researchers who are interested in studying the endocannabinoid system and its role in various physiological processes. However, one limitation of using this compound in lab experiments is that it can be difficult to obtain and is relatively expensive.
Future Directions
There are many potential future directions for research on N-(4-isopropylphenyl)-N'-(2-thienylmethyl)ethanediamide. One area of research that is currently being explored is the development of new drugs that are based on the structure of this compound. These drugs may have improved therapeutic properties and may be more effective than this compound itself. Another area of research is the development of new methods for synthesizing this compound that are more efficient and cost-effective. Finally, researchers are interested in exploring the potential applications of this compound in the treatment of various diseases and disorders, including cancer, inflammation, and neurological disorders.
Synthesis Methods
N-(4-isopropylphenyl)-N'-(2-thienylmethyl)ethanediamide can be synthesized using a variety of methods, including chemical synthesis and biosynthesis. Chemical synthesis involves the use of chemical reactions to create the compound, while biosynthesis involves the use of living organisms to produce the compound.
Scientific Research Applications
N-(4-isopropylphenyl)-N'-(2-thienylmethyl)ethanediamide has been studied extensively for its potential applications in scientific research. Some of the areas of research that this compound has been studied in include neurobiology, pharmacology, and medicinal chemistry. This compound has been shown to have a wide range of biological effects, including anti-inflammatory, analgesic, and anti-tumor effects.
properties
IUPAC Name |
N'-(4-propan-2-ylphenyl)-N-(thiophen-2-ylmethyl)oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18N2O2S/c1-11(2)12-5-7-13(8-6-12)18-16(20)15(19)17-10-14-4-3-9-21-14/h3-9,11H,10H2,1-2H3,(H,17,19)(H,18,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CYJDWDCQLJRKQK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC=C(C=C1)NC(=O)C(=O)NCC2=CC=CS2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00367504 |
Source
|
Record name | N'-(4-propan-2-ylphenyl)-N-(thiophen-2-ylmethyl)oxamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00367504 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
302.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
6178-05-8 |
Source
|
Record name | N'-(4-propan-2-ylphenyl)-N-(thiophen-2-ylmethyl)oxamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00367504 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.